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Compound of Interest

Compound Name: A-317567

Cat. No.: B15623931 Get Quote

For researchers, scientists, and drug development professionals handling A-317567, a potent

acid-sensing ion channel (ASIC) inhibitor, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility.[1][2][3][4] While specific disposal protocols

for A-317567 are not readily available in public documentation, a comprehensive approach

based on its chemical properties and standard laboratory safety practices can ensure its safe

management as a hazardous chemical waste.

A-317567 is a solid powder and should be handled with care, utilizing appropriate personal

protective equipment (PPE) as outlined in general laboratory safety guidelines.[1][5][6] This

includes wearing safety goggles, gloves, and a lab coat. All handling of the solid compound

should ideally be performed in a chemical fume hood to prevent inhalation of any dust particles.

Recommended Disposal Protocol
Given the biological potency of A-317567 as an ion channel inhibitor, it is imperative to treat all

waste containing this compound as hazardous.[7][8][9] This includes pure A-317567, solutions

containing the compound, and any contaminated labware such as pipette tips, tubes, and

empty containers.

Step-by-Step Disposal Procedure:

Waste Segregation: All waste contaminated with A-317567 must be segregated from general

laboratory trash. This includes solid waste (e.g., contaminated gloves, weigh boats, paper

towels) and liquid waste (e.g., unused solutions, solvent rinses).
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Containerization:

Solid Waste: Collect all solid waste in a clearly labeled, leak-proof hazardous waste

container. The container should be compatible with the waste materials.

Liquid Waste: Collect all liquid waste containing A-317567 in a separate, sealed, and

clearly labeled hazardous waste container. Given its solubility in DMSO, the waste

container should be suitable for organic solvent waste.[1]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "A-317567," and any other components of the waste mixture (e.g., DMSO).

The date of waste generation should also be included.

Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated,

secure area away from general laboratory traffic. This area should be well-ventilated.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor. Do not attempt to dispose of A-317567 down the drain

or in regular trash.[10][11][12][13]

Physicochemical and Storage Data
A clear understanding of the properties of A-317567 is essential for its safe handling and

storage.
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Property Value Source

Molecular Weight 397.57 g/mol [3]

Formula C27H31N3 [1]

Appearance Solid powder [1]

Solubility 10 mM in DMSO [1]

Storage (Solid)
-20°C for 3 years, 4°C for 2

years
[3]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[2][3]

Experimental Workflow for Safe Handling and
Disposal
The following diagram outlines the logical workflow for the safe handling and disposal of A-
317567 in a laboratory setting.
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A-317567 Safe Handling and Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe handling and disposal of A-
317567, minimizing risks to personnel and the environment. Always consult your institution's
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specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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